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Compound of Interest

Compound Name:
5-Bromo-N-(2-hydroxyethyl)-2-

methoxybenzenesulfonamide

CAS No.: 871269-14-6

Cat. No.: B1291173 Get Quote

5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide is a specialized organic

molecule that holds potential as a building block in medicinal chemistry and drug discovery. Its

structure, featuring a substituted benzenesulfonamide core, is a common motif in various

biologically active compounds. Diarylsulfonamides, for instance, are recognized as privileged

scaffolds in the development of anticancer agents, with some acting as potent tubulin

inhibitors[1]. The presence of a bromine atom and a hydroxyethyl group offers reactive handles

for further chemical modification, making it a versatile intermediate for creating novel molecular

entities.

However, unlike common laboratory reagents, 5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide is not a widely available, off-the-shelf chemical. Its

procurement requires a strategic approach, moving beyond simple catalog searches to include

custom synthesis and rigorous quality control. This guide, written from the perspective of a

Senior Application Scientist, provides a comprehensive roadmap for researchers to confidently

source, validate, and utilize this compound, ensuring the integrity and reproducibility of their

scientific endeavors.

Chemical Profile and Identification
A precise understanding of the molecule's properties is the first step in ensuring you are

sourcing and handling the correct material. While specific experimental data for the title
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compound is scarce, we can infer its properties from its constituent parts and closely related

analogs.

Core Structure and Analogs
The core of our target molecule is 5-Bromo-2-methoxybenzenesulfonamide. This parent

compound is more commonly available and has established identifiers.

IUPAC Name: 5-bromo-2-methoxybenzenesulfonamide[2]

CAS Number: 23095-14-9[2]

Molecular Formula: C₇H₈BrNO₃S[2]

Molecular Weight: 266.11 g/mol [3]

InChIKey: WHYIIAFUVXCXIL-UHFFFAOYSA-N[2]

Our target molecule, 5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide, is a

derivative with the following predicted properties:

Property Value Source

Molecular Formula C₉H₁₂BrNO₄S Aladdin Scientific[4]

Molecular Weight 310.16 g/mol Calculated

SMILES
COC1=C(C=C(C=C1)Br)S(=O)

(=O)NCCO
Aladdin Scientific[4]

Chemical Structure Diagram
A clear visualization of the molecular structure is essential for understanding its reactivity and

for spectral interpretation.

Caption: Chemical structure of 5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide.
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The Supplier Landscape: A Reality Check
A search for direct, off-the-shelf suppliers of 5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide reveals its status as a specialty chemical.

Direct Listings: The compound is listed by Aladdin Scientific Corporation with a purity of

≥95%[4]. This appears to be one of the few catalog listings for this exact molecule.

Related Compounds: Many major suppliers, such as Sigma-Aldrich, stock the parent

sulfonamide (CAS 23095-14-9) or the key synthetic precursor, 5-Bromo-2-

methoxybenzenesulfonyl chloride (CAS 23095-05-8)[3][5].

Custom Synthesis Organizations (CSOs): The scarcity of catalog options indicates that

custom synthesis is the most reliable and transparent route for obtaining this material. Many

companies that supply building blocks also offer custom synthesis services.

A Dual-Path Procurement Strategy
Given the landscape, a two-pronged approach is recommended for acquiring this compound.

The choice depends on the urgency, budget, and required scale and purity of the material.
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Path A: Catalog Purchase (High Risk) Path B: Custom Synthesis (Recommended)

Procurement Goal:
Obtain High-Purity Compound

Identify Potential Supplier
(e.g., Aladdin Scientific)

Immediate Need
Small Scale

Identify Custom Synthesis Labs

High Purity Needed
Reproducibility is Key

Request Lot-Specific
Certificate of Analysis (CoA)

Request Spectroscopic Data
(¹H NMR, ¹³C NMR, LC-MS)

Evaluate Data for Identity & Purity

Place Order if Data is Valid

Perform Rigorous Incoming QC
(MANDATORY)

Provide Synthetic Route &
Required Specifications (>98% Purity)

Negotiate Quote, Timeline,
and Deliverables (Data Package)

Commission Synthesis

Receive Compound with
Full Analytical Data Package

Perform Confirmatory Incoming QC

Click to download full resolution via product page

Caption: Dual-path strategy for procuring the target compound.

Path A: Sourcing from a Catalog Supplier
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While expedient, purchasing from a catalog that lists rare chemicals carries the risk of receiving

material of insufficient purity or even incorrect identity. A "buyer beware" approach, backed by

stringent verification, is critical. One supplier, Sigma-Aldrich, explicitly notes for some of its rare

chemicals that the "Buyer assumes responsibility to confirm product identity and/or purity" and

that they do not collect analytical data for these products[3]. This underscores the necessity of

independent verification.

Actionable Steps:

Contact the Supplier: Reach out to the sales or technical support for the listed product (e.g.,

Aladdin Scientific, B187323)[4].

Request Documentation: Do not order blindly. Request a lot-specific Certificate of Analysis

(CoA). Crucially, ask for the actual analytical data files (e.g., NMR, HPLC traces) for the

specific batch you would be purchasing. A CoA that only states "Meets Specifications" is

insufficient.

Scrutinize the Data: Analyze the provided spectra to confirm the structure and assess purity.

Look for unexplained peaks in the NMR or impurities in the chromatogram.

Order and Verify: If the data is satisfactory, place the order. Upon receipt, immediately

perform the incoming QC protocol outlined in Section 5 to validate the material in-house.

Path B: Commissioning a Custom Synthesis
This is the recommended path for ensuring high quality, purity, and a transparent supply chain.

It puts the researcher in control of the final product's specifications.

Actionable Steps:

Identify CSOs: Search for companies specializing in custom synthesis of chemical building

blocks.

Submit a Request for Quotation (RFQ): Your RFQ should be comprehensive and include:

The exact chemical structure and name.

The required quantity (e.g., 5 g, 25 g).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds005716
https://www.labcompare.com/25581-Laboratory-Chemicals/21937446-5-Bromo-N-2-hydroxyethyl-2-methoxybenzenesulfonamide/?ppim=21937446_0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Purity: Specify a minimum purity level (e.g., >98% by HPLC).

A proposed synthetic scheme (see Section 4). This demonstrates feasibility and helps the

CSO provide a more accurate quote.

Required Analytical Deliverables: Mandate that the final product be delivered with a full

data package: ¹H NMR, ¹³C NMR, HPLC-MS, and a high-resolution mass spectrometry

(HRMS) report.

Evaluate Quotes: Compare CSOs based on cost, timeline, and their willingness to provide

the full data package.

Commission and Confirm: Once the synthesis is complete and the data package is

approved, have the material shipped. Perform your own confirmatory analysis upon receipt.

Proposed Synthetic Route for Custom Synthesis
Providing a plausible synthetic route to a CSO streamlines the quoting process. The synthesis

of 5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide is straightforward and can

be accomplished from readily available starting materials.

The most direct method involves the reaction of 5-Bromo-2-methoxybenzenesulfonyl chloride

with 2-aminoethanol (ethanolamine).
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(CAS: 23095-05-8)
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0°C to Room Temp

2-Aminoethanol
(Ethanolamine)

5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide

Click to download full resolution via product page

Caption: Proposed synthesis of the target compound.

This is a standard nucleophilic substitution reaction where the amine nitrogen of ethanolamine

attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving

group. A non-nucleophilic base is used to quench the HCl byproduct. This precursor, 5-Bromo-

2-methoxybenzenesulfonyl chloride, is listed as an available product by multiple chemical

suppliers[5].

The Self-Validating System: An Incoming QC
Protocol
Regardless of the source, you must independently verify the identity and purity of the

compound. This step is non-negotiable for ensuring the validity of your research.

Step-by-Step QC Workflow
Documentation Review:
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Cross-reference the supplier's CoA and any provided spectra with the material's label and

your purchase order.

Physical Characterization:

Note the appearance of the material (e.g., white to off-white solid). The parent sulfonamide

is described as a solid[3].

Spectroscopic and Chromatographic Analysis:

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS):

Objective: Assess purity and confirm molecular weight.

Method: Dissolve a small sample in a suitable solvent (e.g., methanol or acetonitrile)[6].

Use a standard C18 reverse-phase column with a water/acetonitrile or water/methanol

gradient.

Expected Results: The HPLC trace should show one major peak (>98% area under the

curve). The mass spectrometer (ESI+) should show a prominent ion corresponding to

[M+H]⁺ at m/z ≈ 310.1 and 312.1 in an approximate 1:1 ratio, which is the characteristic

isotopic pattern for a molecule containing one bromine atom.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: Confirm the chemical structure.

Method: Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire

¹H and ¹³C NMR spectra.

Expected ¹H NMR Features:

Aromatic protons in the 7-8 ppm range showing splitting patterns consistent with a

1,2,4-trisubstituted benzene ring.

Aliphatic protons corresponding to the two CH₂ groups of the hydroxyethyl moiety,

likely in the 3-4 ppm range.
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A broad singlet for the N-H proton.

A singlet for the methoxy (OCH₃) protons around 3.8-4.0 ppm.

A triplet for the O-H proton.

High-Resolution Mass Spectrometry (HRMS):

Objective: Confirm the elemental composition.

Method: Use ESI-TOF or Orbitrap MS to obtain an accurate mass.

Expected Result: The measured mass should be within 5 ppm of the calculated exact

mass for C₉H₁₂BrNO₄S.

Safety, Handling, and Storage
Proper handling is paramount. Safety information can be extrapolated from Safety Data Sheets

(SDS) of structurally similar compounds.

Hazards: The parent compound, 5-Bromo-2-methoxybenzenesulfonamide, is classified as

causing skin and eye irritation and may cause respiratory irritation[2]. The related 5-Bromo-2-

methoxybenzonitrile is listed as toxic if swallowed, in contact with skin, or if inhaled[7][8]. The

precursor, 5-bromo-2-methoxybenzenesulfonyl chloride, is corrosive and causes burns[5].

GHS Hazard Statements (Predicted): H315 (Causes skin irritation), H319 (Causes serious

eye irritation), H335 (May cause respiratory irritation).

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves. Handle in a well-ventilated area or a chemical fume hood[9].

Storage: Store in a tightly sealed container in a cool, dry place. The related N,N-

dimethylbenzenesulfonamide is stored at 2-8°C[10].

Conclusion and Future Outlook
5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide is a valuable but niche

chemical intermediate whose procurement requires diligence beyond a simple catalog search.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/8317967
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR6600_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1429314&productDescription=5-BRMO-2-METHOXYBNZENESULF+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC167521000&productDescription=5-BROMO-2-ANISALDEHYDE+5-B&vendorId=VN00032119&countryCode=US&language=en
https://www.bldpharm.com/products/871269-16-8.html
https://www.benchchem.com/product/b1291173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By understanding its chemical properties, recognizing the limited supplier landscape, and

adopting a robust procurement and validation strategy, researchers can confidently obtain high-

quality material. The recommended path of custom synthesis, coupled with a mandatory in-

house QC protocol, provides the highest level of assurance for scientific integrity. As research

into novel sulfonamide-based therapeutics continues to grow, the demand for specialized

building blocks like this will likely increase, hopefully leading to wider availability and more

comprehensive characterization data in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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